molecular formula C17H36BrN3O2Si2 B2729493 2-[[5-Bromo-3-[2-[tert-butyl(dimethyl)silyl]oxypropan-2-yl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane CAS No. 2361644-42-8

2-[[5-Bromo-3-[2-[tert-butyl(dimethyl)silyl]oxypropan-2-yl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane

Cat. No. B2729493
CAS RN: 2361644-42-8
M. Wt: 450.568
InChI Key: SBNOLJUOGYYIEB-UHFFFAOYSA-N
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Description

2-[[5-Bromo-3-[2-[tert-butyl(dimethyl)silyl]oxypropan-2-yl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane is a useful research compound. Its molecular formula is C17H36BrN3O2Si2 and its molecular weight is 450.568. The purity is usually 95%.
BenchChem offers high-quality 2-[[5-Bromo-3-[2-[tert-butyl(dimethyl)silyl]oxypropan-2-yl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[5-Bromo-3-[2-[tert-butyl(dimethyl)silyl]oxypropan-2-yl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Silane-Based Organic Synthesis

Organosilanes, such as 2-[[5-Bromo-3-[2-[tert-butyl(dimethyl)silyl]oxypropan-2-yl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane, play a pivotal role in synthetic chemistry, offering unique reactivities and functional group compatibilities. Their applications span from facilitating novel routes to complex heterocycles to serving as intermediates in the synthesis of biologically active compounds. For instance, the reaction of bromo(methoxy)methyltrimethylsilane with 1,2-dithiols and related bifunctional nucleophiles leads to a broad array of 2-silylated heterocycles, illustrating the versatility of silyl groups in promoting cyclization reactions and enhancing molecular diversity (Degl'Innocenti et al., 2007).

Advances in Organometallic Chemistry

In organometallic chemistry, compounds containing silicon-silicon bonds or silicon-heteroatom bonds have been extensively studied for their unique chemical properties and potential applications in materials science and catalysis. Research exploring the decomposition of bis(silyldiazomethyl) polysilanes has unveiled intricate pathways leading to polysilabicycloalkane derivatives, shedding light on the mechanistic underpinnings of silicon-centered reactions and the stepwise formation of complex organosilicon structures (Andō et al., 1995).

Lithium-Ion Batteries and Electrolyte Solvents

The exploration of novel silane compounds as non-aqueous electrolyte solvents in lithium-ion batteries represents a significant stride towards enhancing energy storage technologies. Innovative silane molecules have demonstrated the ability to dissolve various lithium salts efficiently, contributing to the development of electrolytes with improved stability, conductivity, and performance in lithium-ion batteries. This underscores the potential of organosilanes in revolutionizing energy storage solutions and their applicability in creating more efficient and long-lasting battery systems (Amine et al., 2006).

properties

IUPAC Name

2-[[5-bromo-3-[2-[tert-butyl(dimethyl)silyl]oxypropan-2-yl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H36BrN3O2Si2/c1-16(2,3)25(9,10)23-17(4,5)14-19-15(18)21(20-14)13-22-11-12-24(6,7)8/h11-13H2,1-10H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SBNOLJUOGYYIEB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)[Si](C)(C)OC(C)(C)C1=NN(C(=N1)Br)COCC[Si](C)(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H36BrN3O2Si2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

450.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[[5-Bromo-3-[2-[tert-butyl(dimethyl)silyl]oxypropan-2-yl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane

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